Benzoic acid,2-[(tetrahydro-2-oxo-3-furanyl)amino]-

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 2-[(2-oxooxolan-3-yl)amino]benzoic acid
• InChI: InChI=1S/C11H11NO4/c13-10(14)7-3-1-2-4-8(7)12-9-5-6-16-11(9)15/h1-4,9,12H,5-6H2,(H,13,14)
• InChI Key: KZUITWIYZJOVAG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C1NC2=CC=CC=C2C(=O)O

Description

Benzoic acid,2-[(tetrahydro-2-oxo-3-furanyl)amino]- is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 68.6 g of anthranilic acid, 132.2 g of sodium carbonate and 400 ml of water was stirred at room temperature for 1 hour and, under ice-cooling, 103.2 g of α-bromo-γ-butyrolactone was added dropwise. The mixture was stirred under ice-cooling for 5 hours and, then, at room temperature for 24 hours. The mixture was made acidic with hydrochloric acid, extracted with ethyl acetate, washed with water and dried over magnesium sulfate. The ethyl acetate was distilled off and ethyl ether was added to the residue. The resulting crystals were recovered by filtration. By the above procedure was obtained α-[(2-carboxyphenyl)amino]-γ-butyrolactone, melting point: 197°-198° C.